Cas no 1279219-63-4 (methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate)

• Product Name: methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate
• CAS No: 1279219-63-4
• MF: C₁₀H₈ClN₃O₂
• MW: 237.6424
• MDL: MFCD31583431
• CID: 5094851
• Update Time: 2026-03-02

methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloro-1H-1,2,4-triazol-5-yl)benzoate
• methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate
• BBL032999
• STL245848
• Methyl2-(3-chloro-1H-1,2,4-triazol-5-yl)benzoate

• MDL： MFCD31583431
• Inchi： 1S/C10H8ClN3O2/c1-16-9(15)7-5-3-2-4-6(7)8-12-10(11)14-13-8/h2-5H,1H3,(H,12,13,14)
• InChI Key： DNBDSFFMMLCHQY-UHFFFAOYSA-N
• SMILES： ClC1N([H])N=C(C2=C([H])C([H])=C([H])C([H])=C2C(=O)OC([H])([H])[H])N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate

Research Briefing on Methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate (CAS: 1279219-63-4)

Methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate (CAS: 1279219-63-4) is a chemical compound that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of a chloro-substituted triazole ring and a benzoate ester, make it a versatile building block for the development of pharmacologically active molecules. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable advancements in this area is the use of methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other proliferative disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its applications in kinase inhibition, methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate has also been investigated for its antimicrobial properties. Recent research has shown that certain analogs of this compound display potent activity against a range of bacterial and fungal pathogens. These findings underscore the potential of this chemical scaffold in addressing the growing challenge of antimicrobial resistance.

The synthesis of methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate has been optimized in recent studies to improve yield and purity. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic processes, have been employed to enhance the efficiency of its production. These improvements are critical for scaling up the compound for further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the exploration of prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural attributes and demonstrated biological activities make it a compelling subject for ongoing and future research. Continued investigation into its mechanisms of action and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicinal chemistry.